- Amination of isomeric bromo-1-methylnitropyrazoles, Khimiya Geterotsiklicheskikh Soedinenii, 1983, (12), 1672-5
Cas no 89607-11-4 (4-bromo-1-methyl-5-nitro-1H-pyrazole)
89607-11-4 structure
Product Name:4-bromo-1-methyl-5-nitro-1H-pyrazole
CAS No:89607-11-4
MF:C4H4BrN3O2
MW:205.997459411621
MDL:MFCD00460856
CID:595117
PubChem ID:1214117
Update Time:2024-10-26
4-bromo-1-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-bromo-1-methyl-5-nitro-
- 4-bromo-1-methyl-5-nitro-1H-pyrazole
- 4-Bromo-1-ethyl-5-nitro-1H-pyrazole
- 4-bromo-1-methyl-5-nitropyrazole
- 4-Bromo-1-methyl-5-nitro-1H-pyrazole (ACI)
- STL322824
- DA-21453
- AG-690/09407010
- DTXSID90361036
- CS-0036669
- 4-bromo-5-nitro-1-methyl-1H-pyrazole
- AS-77317
- MFCD00460856
- 89607-11-4
- AKOS022121407
- SY078112
- CS1098
-
- MDL: MFCD00460856
- Inchi: 1S/C4H4BrN3O2/c1-7-4(8(9)10)3(5)2-6-7/h2H,1H3
- InChI Key: VRXGHSCAAADKCM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1N(C)N=CC=1Br)=O
Computed Properties
- Exact Mass: 204.94869g/mol
- Monoisotopic Mass: 204.94869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.6Ų
4-bromo-1-methyl-5-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126205-1g |
4-bromo-1-methyl-5-nitro-1H-pyrazole |
89607-11-4 | 95% | 1g |
$365 | 2021-08-05 | |
| Alichem | A049000412-1g |
4-Bromo-1-methyl-5-nitro-1H-pyrazole |
89607-11-4 | 95% | 1g |
$287.21 | 2023-08-31 | |
| Alichem | A049000412-5g |
4-Bromo-1-methyl-5-nitro-1H-pyrazole |
89607-11-4 | 95% | 5g |
$861.64 | 2023-08-31 | |
| Chemenu | CM126205-250mg |
4-bromo-1-methyl-5-nitro-1H-pyrazole |
89607-11-4 | 95% | 250mg |
$73 | 2024-07-21 | |
| Chemenu | CM126205-1g |
4-bromo-1-methyl-5-nitro-1H-pyrazole |
89607-11-4 | 95% | 1g |
$251 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1187809-0.25g |
4-Bromo-1-methyl-5-nitropyrazole |
89607-11-4 | 95% | 0.25g |
$120 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1187809-1g |
4-Bromo-1-methyl-5-nitropyrazole |
89607-11-4 | 95% | 1g |
$240 | 2024-07-20 | |
| eNovation Chemicals LLC | Y1187809-5g |
4-Bromo-1-methyl-5-nitropyrazole |
89607-11-4 | 95% | 5g |
$980 | 2024-07-20 | |
| eNovation Chemicals LLC | Y0989088-5g |
4-Bromo-1-methyl-5-nitro-1H-pyrazole |
89607-11-4 | 95% | 5g |
$990 | 2024-08-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA192-1G |
4-bromo-1-methyl-5-nitro-1H-pyrazole |
89607-11-4 | 97% | 1g |
¥ 2,316.00 | 2023-04-13 |
4-bromo-1-methyl-5-nitro-1H-pyrazole Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sulfuric acid , Nitric acid
Reference
- Nitration of 4-halo-1-methylpyrazoles in sulfuric acid, Khimiya Geterotsiklicheskikh Soedinenii, 1987, (10), 1350-2
4-bromo-1-methyl-5-nitro-1H-pyrazole Raw materials
4-bromo-1-methyl-5-nitro-1H-pyrazole Preparation Products
4-bromo-1-methyl-5-nitro-1H-pyrazole Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
89607-11-4 (4-bromo-1-methyl-5-nitro-1H-pyrazole) Related Products
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